Cas no 113269-09-3 (Quinoxaline, 6-bromo-7-nitro-)

• Product Name: Quinoxaline, 6-bromo-7-nitro-
• CAS No: 113269-09-3
• MF: C₈H₄BrN₃O₂
• MW: 254.040260314941
• CID: 235948
• PubChem ID: 736108
• Update Time: 2025-04-19

Quinoxaline, 6-bromo-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 6-bromo-7-nitro-
• 6-bromo-7-nitroQuinoxaline
• 7-bromo-6-nitroquinoxaline
• Quinoxaline,6-bromo-7-nitro
• 7-Nitroquinoxaline-6-Bromo
• 6-BROMO-7-NITROQUINOXALINE 95%
• AKOS024306933
• FT-0732959
• MFCD00067069
• A853585
• Quinoxaline,6-bromo-7-nitro-
• 6-Bromo-7-nitroquinoxaline, AldrichCPR
• 113269-09-3
• F73908
• SCHEMBL6436264
• NS00015817
• DTXSID50352925
• DB-060503

• Inchi： 1S/C8H4BrN3O2/c9-5-3-6-7(11-2-1-10-6)4-8(5)12(13)14/h1-4H
• InChI Key： BPMUIFQVTOCTEL-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C=C1[N+](=O)[O-])=NC=CN=2

Computed Properties

• Exact Mass: 252.94900
• Monoisotopic Mass: 252.948689
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6

Experimental Properties

• Color/Form: Not available
• Density: 1.8688 (rough estimate)
• Melting Point: 221-227 °C
• Boiling Point: 356.3°Cat760mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.6200 (estimate)
• PSA: 71.60000
• LogP: 2.82370
• Solubility: Not available

Quinoxaline, 6-bromo-7-nitro- Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25